4-(4-(benzyloxy)phenyl)-6-(thiophen-2-ylmethyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(4-phenylmethoxyphenyl)-6-(thiophen-2-ylmethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C24H21N3O3S/c28-23-21-20(14-27(23)13-19-7-4-12-31-19)25-24(29)26-22(21)17-8-10-18(11-9-17)30-15-16-5-2-1-3-6-16/h1-12,22H,13-15H2,(H2,25,26,29)
• InChI Key: MPHQCMVYFFEJNY-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(NC(=O)N2)C3=CC=C(C=C3)OCC4=CC=CC=C4)C(=O)N1CC5=CC=CS5
• Molecular Formula: C24H21N3O3S
• Molecular Weight: 431.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. The exact synthesis would depend on the starting materials available and the desired route of synthesis. For example, the pyrrolo[3,4-d]pyrimidine core could potentially be synthesized via a multi-step process involving condensation and cyclization reactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the benzyloxy group might undergo reactions typical of ethers, while the pyrrolo[3,4-d]pyrimidine core might participate in reactions typical of aromatic heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces present.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activity. It could also involve investigating its physical and chemical properties, and assessing its safety and potential hazards.